Cas no 1807034-71-4 (2,4-Difluoro-3-methoxymandelic acid)

• Product Name: 2,4-Difluoro-3-methoxymandelic acid
• CAS No: 1807034-71-4
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• CID: 4942268
• Update Time: 2025-05-27

2,4-Difluoro-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-methoxymandelic acid

• Inchi： 1S/C9H8F2O4/c1-15-8-5(10)3-2-4(6(8)11)7(12)9(13)14/h2-3,7,12H,1H3,(H,13,14)
• InChI Key： RIGRPWLSNBBTJR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(C(=O)O)O)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1
• Topological Polar Surface Area: 66.8

Additional information on 2,4-Difluoro-3-methoxymandelic acid

Comprehensive Overview of 2,4-Difluoro-3-methoxymandelic acid (CAS No. 1807034-71-4): Properties, Applications, and Industry Insights

2,4-Difluoro-3-methoxymandelic acid (CAS No. 1807034-71-4) is a fluorinated mandelic acid derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The compound's methoxy and difluoro substitutions enhance its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Recent studies highlight its potential in designing enzyme inhibitors and chiral auxiliaries, aligning with the growing demand for fluorinated bioactive molecules in medicinal chemistry.

The rise of precision medicine and targeted therapies has amplified interest in fluorinated compounds like 2,4-Difluoro-3-methoxymandelic acid. Researchers frequently search for "fluorine in drug design" or "chiral synthesis techniques," reflecting industry trends toward optimizing pharmacokinetics. This compound’s stereocenter and electron-withdrawing groups enable selective interactions with biological targets, a hot topic in AI-driven molecular docking studies. Its CAS No. 1807034-71-4 is often queried alongside "building blocks for APIs" in patent databases.

From a synthetic chemistry perspective, 2,4-Difluoro-3-methoxymandelic acid exemplifies advancements in green chemistry. Laboratories increasingly seek "solvent-free fluorination methods" or "scalable mandelic acid derivatives," addressing sustainability concerns. The compound’s methoxymandelic core also finds applications in catalysis and asymmetric synthesis, areas dominating recent ACS and RSC publications. Analytical challenges, such as HPLC purity quantification for CAS 1807034-71-4, are frequently discussed in chromatography forums.

Market analysts note growing procurement inquiries for 2,4-Difluoro-3-methoxymandelic acid from CDMOs and biotech startups, driven by its role in next-generation therapeutics. SEO data reveals related long-tail keywords like "buy fluorinated mandelic acid" and "CAS 1807034-71-4 supplier." Regulatory compliance remains critical; the compound’s non-hazardous profile per ECHA guidelines ensures smoother supply chains compared to restricted analogs.

Future directions include exploring 2,4-Difluoro-3-methoxymandelic acid in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, topics trending in 2024 medicinal chemistry conferences. Its compatibility with continuous flow chemistry systems further positions it as a sustainable choice for industrial-scale applications. As researchers prioritize structural diversity in screening libraries, this compound’s CAS No. 1807034-71-4 is poised to appear in more high-throughput screening datasets.